Tert-butyl(3-chloro-2-{[3-(propylsulfonyl)phenyl]ethynyl}phenoxy)acetate

• Molecular Formula: C23H25ClO5S
• Molecular Weight: 449.0 g/mol
• IUPAC Name: tert-butyl 2-[3-chloro-2-[2-(3-propylsulfonylphenyl)ethynyl]phenoxy]acetate
• InChI: InChI=1S/C23H25ClO5S/c1-5-14-30(26,27)18-9-6-8-17(15-18)12-13-19-20(24)10-7-11-21(19)28-16-22(25)29-23(2,3)4/h6-11,15H,5,14,16H2,1-4H3
• InChI Key: ZTIRIMDZWRYVEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=CC=CC(=C1)C#CC2=C(C=CC=C2Cl)OCC(=O)OC(C)(C)C

Description

Tert-butyl(3-chloro-2-{[3-(propylsulfonyl)phenyl]ethynyl}phenoxy)acetate is a useful research compound. Its molecular formula is C23H25ClO5S and its molecular weight is 449.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 79, starting from (3-chloro-2-iodo-phenoxy)-acetic acid tert-butyl ester (Intermediate 94) and 1-ethynyl-3-(propane-1-sulfonyl)-benzene (Intermediate 42), the title compound was obtained a brown sticky solid after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.